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Compound of Interest

Compound Name: Anthanthrene

Cat. No.: B094379 Get Quote

Essential Safety and Handling Guide for
Anthanthrene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling anthanthrene in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and minimize exposure

risks.

Anthanthrene is a polycyclic aromatic hydrocarbon (PAH) that requires careful handling due to

its potential health hazards.[1][2] Adherence to the following procedures is critical for laboratory

safety.

Hazard Identification and Personal Protective Equipment
(PPE)
Anthanthrene is classified as a skin irritant.[3] While specific exposure limits for anthanthrene
have not been established, it is prudent to handle it with care as with other PAHs.[1] The

primary routes of exposure are inhalation of polluted air, cigarette smoke, or ingestion of

contaminated food.[1]

The following table summarizes the required personal protective equipment for handling

anthanthrene.
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves.[3]

Chemical-resistant gloves

(e.g., nitrile) should be used.

To prevent skin contact and

irritation.[3]

Eye/Face Protection

Use safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for large quantities or

splash hazards.[4]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

A lab coat should be worn. For

extensive handling, chemically

impervious coveralls are

recommended.[5]

To protect skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely, a

NIOSH-approved respirator for

dusts should be used.[4][6]

To prevent inhalation of

airborne particles.

Operational Plan for Handling Anthanthrene
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

Designated Area: Conduct all work with anthanthrene in a designated area, such as a

chemical fume hood, to ensure adequate ventilation.[7]

PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of holes

and that safety glasses are clean.

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[7]

Spill Kit: Have a chemical spill kit readily available.
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Weighing and Transfer: When weighing and transferring anthanthrene, do so carefully to

avoid creating dust.[6] Use a spatula and a weighing paper or boat.

Solution Preparation: If preparing a solution, add the solid anthanthrene to the solvent

slowly to prevent splashing.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[7]

Labeling: Clearly label all containers with the contents, concentration, and hazard

information.

Clean-Up: Clean the work area thoroughly after handling is complete. Use a damp cloth to

wipe down surfaces to avoid generating dust.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.[3]

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash

it before reuse.[3]

Disposal Plan
Anthanthrene and its containers must be disposed of as hazardous waste.[8] Do not dispose

of it with household garbage or allow it to enter the sewage system.[3]

Waste Type Disposal Procedure

Solid Anthanthrene Waste
Collect in a clearly labeled, sealed container for

hazardous waste.

Contaminated Materials

Items such as gloves, weighing papers, and

paper towels that are contaminated with

anthanthrene should be placed in a sealed bag

and disposed of as hazardous chemical waste.

Liquid Anthanthrene Waste

Collect in a labeled, sealed, and appropriate

solvent waste container. Do not mix with

incompatible wastes.
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Consult your institution's environmental health and safety (EHS) office for specific hazardous

waste disposal procedures.

Emergency Procedures
Incident Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3][6] Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.[3]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[6]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[6] If feeling unwell,

call a poison center or doctor.[6]

Spill

Evacuate the area. For small spills, carefully

sweep up the solid material, avoiding dust

formation, and place it in a sealed container for

disposal.[6] For large spills, contact your

institution's EHS office. Prevent the spill from

entering drains.[6]
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Caption: Logical workflow for the safe handling and disposal of anthanthrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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